Cas no 82671-72-5 (1-Bromo-2-methyl-4-phenylbut-3-yn-2-ol)

• Product name: 1-Bromo-2-methyl-4-phenylbut-3-yn-2-ol
• CAS No: 82671-72-5
• MF: C₁₁H₁₁OBr
• MW: 239.108
• CID: 2803870
• PubChem ID: 13349233

1-Bromo-2-methyl-4-phenylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID20537823
• 1-Bromo-2-methyl-4-phenylbut-3-yn-2-ol
• 82671-72-5

• Inchi： InChI=1S/C11H11BrO/c1-11(13,9-12)8-7-10-5-3-2-4-6-10/h2-6,13H,9H2,1H3
• InChI Key： DFINNCCYGJILFN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 237.99933Da
• Monoisotopic Mass: 237.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų